Ethyl 3-formylimidazo[1,2-a]pyridine-8-carboxylate

• IUPAC Name: ethyl 3-formylimidazo[1,2-a]pyridine-8-carboxylate
• InChI: InChI=1S/C11H10N2O3/c1-2-16-11(15)9-4-3-5-13-8(7-14)6-12-10(9)13/h3-7H,2H2,1H3
• InChI Key: SMOOGMLISHBTGA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=CN2C1=NC=C2C=O
• Molecular Formula: C11H10N2O3
• Molecular Weight: 218.21 g/mol

Description

Ethyl 3-formylimidazo[1,2-a]pyridine-8-carboxylate, also known as 3-FOA, is a synthetic compound that has recently gained attention in the scientific community due to its potential applications in various fields. It is a derivative of the pyridine ring and is composed of an ethyl group, a formyl group, and a carboxylate group. 3-FOA has been studied for its potential to serve as a tool for synthetic biology, as a catalyst for organic synthesis, and as a potential drug target.

Scientific Research Applications

1. Synthesis and Biological Activity Studies

Ethyl 3-formylimidazo[1,2-a]pyridine-8-carboxylate is a chemical compound often used as a building block in the synthesis of various heterocyclic compounds. Research studies have focused on synthesizing derivatives of imidazo[1,2-a]pyridine and evaluating their biological activities, including anti-inflammatory, analgesic, antipyretic, and ulcerogenic activities. For instance, compounds like 2-methylimidazo[1,2-a]pyridine-3-carboxylic acids and their carboxylates have been synthesized and tested for these biological properties (Abignente et al., 1982), (Abignente et al., 1984).

2. Synthetic Methodologies and Chemical Transformations

The compound serves as a critical intermediate in various synthetic methodologies aimed at creating novel and structurally complex heterocyclic systems. Researchers have utilized it to develop new synthetic routes and transformations, leading to the creation of diverse and structurally rich molecules. These include the development of novel pyrido[3′,2′:4,5]thieno[3,2‐d]pyrimidines, pyrido[3″,2″:4′,5′]thieno[3′,2′:4,5]pyrimido[l,6‐a]benzimidazoles, and related fused systems with potential applications in various fields (Bakhite et al., 2005), (Rao et al., 2017).

3. Exploration of Novel Heterocyclic Systems

Researchers have been actively exploring the chemistry of Ethyl 3-formylimidazo[1,2-a]pyridine-8-carboxylate to synthesize novel heterocyclic systems with potential pharmacological activities. This includes the synthesis of complex molecular architectures like pyrido(1′,2′:1,2)imidazo[5,4‐d]‐1,2,3‐triazinones and multifunctional thiadiazaacenaphthylenes, highlighting the compound's versatility in constructing intricate and pharmacologically relevant structures (Zamora et al., 2004), (Teulade et al., 2002).